Farnesoid X Receptor (FXR)
Target Description
NR1H4, also known as Farnesoid X Receptor (FXR), is a ligand-activated nuclear receptor primarily expressed in the liver, intestine, kidney, and adrenal glands. It plays a crucial role in regulating bile acid, lipid, and glucose homeostasis. FXR activation by bile acids modulates gene expression involved in bile acid synthesis, transport, and detoxification, as well as lipid metabolism. Its therapeutic significance lies in its potential as a drug target for cholestatic liver diseases, non-alcoholic steatohepatitis (NASH), and metabolic disorders.
Related Compounds
山柰酚-7-O-α-L-鼠李糖苷
Kaempferol 7-O-rhamnoside
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11-酮基乳香酸
11-Keto-beta-boswellic acid
CAS: 17019-92-0
13-乙酰基-9-羟基巴卡丁III
13-Acetyl-9-dihydrobaccatin III
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冰片
(±)-Borneol
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3,29-二苯甲酰基栝楼仁三醇
3,29-Dibenzoyl rarounitriol
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7-羟基千金子二萜醇
7-beta-Hydroxylathyrol
CAS: 34208-98-5
筋骨草甾酮 C
Ajugasterone C
CAS: 23044-80-6
芦荟苷B
Aloin B
CAS: 28371-16-6
芦荟苷
Aloin(mixture of A&B)
CAS: 8015-61-0
苍术苷A
Atractyloside A
CAS: 126054-77-1
苍术苷钾盐
Atractyloside potassium salt
CAS: 102130-43-8
巴卡亭 III
Baccatin III
CAS: 27548-93-2
茵陈色原酮
Capillarisin
CAS: 56365-38-9
反式-没药甾酮
(E)-Guggulsterone
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佛司可林
Forskolin
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泻鼠李皮苷A
Frangulin A
CAS: 521-62-0
蓝萼甲素
glaucocalyxin A
CAS: 79498-31-0
没药甾酮
Guggulsterone E&Z
CAS: 95975-55-6
香蒲新苷
Typhaneoside
CAS: 104472-68-6
噻嗪二酮苷
Xanthiside
CAS: 866366-86-1
20(R)-人参皂苷Rh1
20(R)-Ginsenoside Rh1
CAS: 80952-71-2
环氧泽泻烯
Alismoxide
CAS: 87701-68-6
23-乙酰泽泻醇B
Alisol B Acetate
CAS: 26575-95-1
穿心莲内酯
Andrographolide
CAS: 5508-58-7
积雪草酸
Asiatic acid
CAS: 464-92-6
白术内酯III
Atractylenolide III
CAS: 73030-71-4
贝萼皂苷元
Bayogenin
CAS: 6989-24-8
人参皂苷Rh2
Ginsenoside Rh2
CAS: 78214-33-2
人参皂苷Rh3
Ginsenoside Rh3
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顺式-没药甾酮
(Z)-Guggulsterone
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3-岩藻糖基乳糖
3-Fucosyllactose
CAS: 41312-47-4
阿江榄仁素
Arjungenin
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7-羟基胆固醇
7α-Hydroxycholesterol
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3-O-葡萄糖基地肤子皂苷Ic
Oleanolic acid -3-O-glucosyl(1-2)xylyl(1-3)glucosiduronic acid
CAS: 1447508-78-2
大豆皂苷 Be
Soyasaponin Be
CAS: 117210-14-7
环阿屯醇
Cycloartenol
CAS: 469-38-5
3',4',5,6,7,8-六羟基黄酮
Bitalgenin
CAS: 2192-25-8
3,3'-二甲基槲皮素
3,3'-Dimethylquercetin
CAS: 4382-17-6
甲基橙皮苷查尔酮
Methyl hesperidin chalcone
CAS: 24292-52-2
麦芽七糖
Maltoheptaose
CAS: 34620-78-5
大豆皂苷Ae
Soyasaponin Ae
CAS: 117230-34-9
毛冬青皂苷B3
Ilexsaponin B3
CAS: 109008-26-6
高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
心力衰竭
Heart Failure
肝病
Liver Disease
2型糖尿病
Type 2 Diabetes Mellitus
高血脂症
Hyperlipidemia
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
代谢性疾病
Metabolic disease
胰岛素抵抗
Insulin resistance
脂肪性肝炎
Steatohepatitis
腺瘤
Adenoma
高胆固醇血症
Hypercholesterolemia
肝纤维化
Liver fibrosis
高脂血症
Hyperlipidemia
便秘
Constipation
非酒精性脂肪肝病
Non-alcoholic Fatty Liver Disease
肠道菌群失调相关疾病
Gut Microbiota Dysbiosis-related Diseases
胆汁淤积性肝病
Cholestatic Liver Disease